Cas no 1185299-45-9 (5-Piperidin-3-yl-7-trifluoromethyl-imidazo1,2-a-pyrimidine Dihydrochloride)

5-Piperidin-3-yl-7-trifluoromethyl-imidazo[1,2-a]pyrimidine Dihydrochloride is a high-purity chemical compound with significant potential in pharmaceutical and biochemical research. Its structural features, including the piperidinyl and trifluoromethyl groups, contribute to its utility as a versatile intermediate or active scaffold in drug discovery. The dihydrochloride salt form enhances solubility and stability, facilitating handling in experimental applications. This compound is particularly relevant in the development of kinase inhibitors and other therapeutic agents targeting neurological or metabolic disorders. Its well-defined synthetic pathway ensures reproducibility, making it a reliable choice for research requiring precise molecular modifications. Suitable for use in medicinal chemistry and preclinical studies.

5-Piperidin-3-yl-7-trifluoromethyl-imidazo1,2-a-pyrimidine Dihydrochloride structure

1185299-45-9 structure

Product Name:5-Piperidin-3-yl-7-trifluoromethyl-imidazo1,2-a-pyrimidine Dihydrochloride

CAS No:1185299-45-9

MF:C₁₂H₁₅Cl₂F₃N₄

MW:343.175510644913

MDL:MFCD12028538

CID:1083263

PubChem ID:46737152

Update Time:2025-06-13

5-Piperidin-3-yl-7-trifluoromethyl-imidazo1,2-a-pyrimidine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 5-(Piperidin-3-yl)-7-(trifluoromethyl)imidazo[1,2-a]pyrimidine dihydrochloride
- 5-Piperidin-3-yl-7-trifluoromethyl-imidazo[1,2-a]-pyrimidine dihydrochloride
- 3-[7-(trifluoromethyl)imidazo[1,2-a]pyrimidin-5-yl]piperidine dihydrochloride
- AKOS015845084
- 5-piperidin-3-yl-7-(trifluoromethyl)imidazo[1,2-a]pyrimidine;dihydrochloride
- 5-(Piperidin-3-yl)-7-(trifluoromethyl)imidazo[1,2-a]pyrimidinedihydrochloride
- DTXSID40673959
- 5-(Piperidin-3-yl)-7-(trifluoromethyl)imidazo[1,2-a]pyrimidine--hydrogen chloride (1/2)
- 1185299-45-9
- 5-Piperidin-3-yl-7-trifluoromethyl-imidazo1,2-a-pyrimidine Dihydrochloride
- MDL： MFCD12028538
- Inchi： 1S/C12H13F3N4.2ClH/c13-12(14,15)10-6-9(8-2-1-3-16-7-8)19-5-4-17-11(19)18-10;;/h4-6,8,16H,1-3,7H2;2*1H
- InChI Key： VQBRMOGRBHNORD-UHFFFAOYSA-N
- SMILES： Cl.Cl.FC(C1C=C(C2CNCCC2)N2C=CN=C2N=1)(F)F

Computed Properties

Exact Mass: 342.063
Monoisotopic Mass: 342.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 323
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42.2A^2

5-Piperidin-3-yl-7-trifluoromethyl-imidazo1,2-a-pyrimidine Dihydrochloride Security Information

HazardClass：IRRITANT

5-Piperidin-3-yl-7-trifluoromethyl-imidazo1,2-a-pyrimidine Dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	041093-250mg	5-Piperidin-3-yl-7-trifluoromethyl-imidazo[1,2-a]-pyrimidine dihydrochloride	1185299-45-9		250mg	3722CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	041093-250mg	5-Piperidin-3-yl-7-trifluoromethyl-imidazo[1,2-a]-pyrimidine dihydrochloride	1185299-45-9		250mg	3722.0CNY	2021-07-05
Chemenu	CM487913-1g	5-(Piperidin-3-yl)-7-(trifluoromethyl)imidazo[1,2-a]pyrimidine dihydrochloride	1185299-45-9	95%	1g	$532	2023-11-23
Matrix Scientific	041093-500mg	5-Piperidin-3-yl-7-trifluoromethyl-imidazo[1,2-a]-pyrimidine dihydrochloride	1185299-45-9		500mg	$352.00	2023-09-06
Matrix Scientific	041093-1g	5-Piperidin-3-yl-7-trifluoromethyl-imidazo[1,2-a]-pyrimidine dihydrochloride	1185299-45-9		1g	$542.00	2023-09-06
Matrix Scientific	041093-250mg	5-Piperidin-3-yl-7-trifluoromethyl-imidazo[1,2-a]-pyrimidine dihydrochloride	1185299-45-9		250mg	$229.00	2023-09-06
TRC	P992818-2.5mg	5-Piperidin-3-yl-7-trifluoromethyl-imidazo[1,2-a]-pyrimidine Dihydrochloride	1185299-45-9		2.5mg	$ 50.00	2022-06-03
TRC	P992818-5mg	5-Piperidin-3-yl-7-trifluoromethyl-imidazo[1,2-a]-pyrimidine Dihydrochloride	1185299-45-9		5mg	$ 65.00	2022-06-03
TRC	P992818-25mg	5-Piperidin-3-yl-7-trifluoromethyl-imidazo[1,2-a]-pyrimidine Dihydrochloride	1185299-45-9		25mg	$ 185.00	2022-06-03
SHENG KE LU SI SHENG WU JI SHU	sc-319043-250mg	5-Piperidin-3-yl-7-trifluoromethyl-imidazo[1,2-a]-pyrimidine dihydrochloride,	1185299-45-9		250mg	￥3339.00	2023-09-05

5-Piperidin-3-yl-7-trifluoromethyl-imidazo1,2-a-pyrimidine Dihydrochloride Related Literature

1. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
3. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
4. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
5. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991

Additional information on 5-Piperidin-3-yl-7-trifluoromethyl-imidazo1,2-a-pyrimidine Dihydrochloride

Research Brief on 5-Piperidin-3-yl-7-trifluoromethyl-imidazo1,2-a-pyrimidine Dihydrochloride (CAS: 1185299-45-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule inhibitors targeting key signaling pathways. Among these, 5-Piperidin-3-yl-7-trifluoromethyl-imidazo1,2-a-pyrimidine Dihydrochloride (CAS: 1185299-45-9) has emerged as a promising compound with potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The compound, characterized by its imidazopyrimidine core and piperidinyl substituent, has been investigated primarily for its role as a kinase inhibitor. Recent studies indicate that it exhibits selective inhibition against specific kinases involved in oncogenic signaling, making it a candidate for cancer therapy. Structural analyses reveal that the trifluoromethyl group enhances binding affinity and metabolic stability, addressing common challenges in drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy in suppressing tumor growth in models of breast and lung cancer. Notably, its dihydrochloride salt form improves solubility, facilitating pharmacokinetic optimization. Mechanistic studies further elucidate its ability to disrupt downstream signaling cascades, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in malignancies.

Despite these promising results, challenges remain in optimizing bioavailability and minimizing off-target effects. Ongoing research aims to refine the compound's structure-activity relationship (SAR) through medicinal chemistry approaches. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into clinical trials.

In conclusion, 5-Piperidin-3-yl-7-trifluoromethyl-imidazo1,2-a-pyrimidine Dihydrochloride represents a compelling case study in rational drug design. Its development underscores the importance of integrating chemical biology insights with therapeutic innovation. Future studies will likely explore its potential in combination therapies and expanded indications beyond oncology.